Cas no 1361538-70-6 (3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361538-70-6
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920068
• Update Time: 2025-07-23

3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-12(17)8(2-3-16-6)7-4-9(13)11(15)10(14)5-7/h2-5,17H,1H3
• InChI Key： XNTCGJVJZVIMQF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CN=C(C)C=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine

Introduction to 3-Hydroxy-2-Methyl-4-(3,4,5-Trichlorophenyl)Pyridine (CAS No. 1361538-70-6)

3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine, commonly referred to asCAS No. 1361538-70-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the scientific community. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmacology, agrochemistry, and materials science. The molecule's structure features a pyridine ring substituted with a hydroxyl group at position 3, a methyl group at position 2, and a trichlorophenyl group at position 4. This combination of substituents imparts distinctive chemical and physical properties to the compound.

The synthesis of3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process while minimizing environmental impact.

The physical properties ofCAS No. 1361538-70-6 are critical for its application in various fields. It is known for its high stability under thermal and oxidative conditions due to the electron-withdrawing effects of the trichlorophenyl group. This stability makes it suitable for use in harsh chemical environments or as a precursor in the synthesis of more complex molecules. Additionally, the compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in solution-based reactions.

The biological activity of3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antimicrobial agent against various bacterial and fungal strains. The trichlorophenyl moiety is believed to contribute significantly to this activity by disrupting microbial cell membranes or inhibiting key enzymes involved in pathogenicity.

In the field of pharmacology,CAS No. 1361538-70-6 has shown promise as a lead compound for drug development targeting specific diseases such as cancer or neurodegenerative disorders. Researchers have investigated its ability to modulate cellular signaling pathways and interact with target proteins at the molecular level. Recent findings suggest that it may act as an agonist or antagonist for certain G-protein coupled receptors (GPCRs), opening new avenues for therapeutic intervention.

The application of3-Hydroxy-2-methyl-4-(3,4,5-trichlorophenyl)pyridine extends beyond medicine into agrochemistry where it has been evaluated for its potential as a herbicide or insecticide. Field trials have indicated that it can effectively inhibit the growth of weeds without causing significant harm to crops or beneficial insects when applied at optimal concentrations.

In conclusion,CAS No. 1361538-70-6, or3-Hydroxy-2-methyl-4-(trichlorophenyl)pyridine, represents a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for exploring novel chemical reactions and developing innovative solutions in medicine and agriculture. As research continues to uncover new insights into its properties and mechanisms of action,CAS No. 1361538-70-6 is poised to play an increasingly important role in advancing modern science.